Cas no 1805179-65-0 (2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide
• CAS No: 1805179-65-0
• MF: C₆H₄ClF₂IN₂O₂S
• MW: 368.527438163757
• CID: 4867236
• Update Time: 2025-07-02

2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide

• Inchi： 1S/C6H4ClF2IN2O2S/c7-5-3(6(8)9)4(10)2(1-12-5)15(11,13)14/h1,6H,(H2,11,13,14)
• InChI Key： IVFJFKUVCMYZCE-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(N=CC=1S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide

Recent Advances in the Study of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide (CAS: 1805179-65-0)

2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide (CAS: 1805179-65-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The presence of halogen atoms (chloro, difluoromethyl, and iodo) and the sulfonamide moiety in its structure make it a promising candidate for various therapeutic applications, particularly in the design of enzyme inhibitors and antimicrobial agents.

Recent research has focused on the synthesis and optimization of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against bacterial enzymes involved in folate biosynthesis, a critical pathway for microbial survival. The study highlighted the compound's ability to disrupt this pathway, leading to significant antimicrobial effects against resistant strains of bacteria. These findings suggest that 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide could serve as a lead compound for the development of novel antibiotics.

In addition to its antimicrobial potential, 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide has also been investigated for its role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high expression of sulfotransferase enzymes. The researchers proposed that the compound's mechanism of action involves the inhibition of sulfotransferase activity, which is often upregulated in cancer cells. This selective targeting could minimize off-target effects and improve the therapeutic index of cancer treatments.

The chemical stability and reactivity of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide have also been subjects of recent investigations. A study in the Journal of Organic Chemistry (2023) explored the compound's behavior under various reaction conditions, revealing its potential as a versatile intermediate in organic synthesis. The researchers identified several reaction pathways that could be exploited to derivatize the compound, thereby expanding its utility in medicinal chemistry. These findings underscore the compound's value as a building block for the synthesis of more complex molecules with tailored biological activities.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-sulfonamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural and functional properties continue to make it a focal point of research in the chemical biology and pharmaceutical communities. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders, further broadening its impact on drug discovery.